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Compound of Interest

Compound Name: Neostigmine iodide

Cat. No.: B1678182 Get Quote

Introduction

Neostigmine is a parasympathomimetic agent that acts as a reversible acetylcholinesterase

(AChE) inhibitor.[1][2][3] In a cellular context, its primary function is to prevent the enzymatic

breakdown of the neurotransmitter acetylcholine (ACh).[1] This inhibition leads to an increased

concentration and prolonged presence of ACh at cholinergic synapses, thereby enhancing the

activation of both nicotinic and muscarinic acetylcholine receptors.[1][4][5] Due to its quaternary

ammonium group, neostigmine's effects are primarily limited to the peripheral nervous system

as it does not readily cross the blood-brain barrier.[3][5]

In cell culture, neostigmine is a valuable tool for investigating cholinergic signaling pathways,

modeling neuromuscular junction disorders like myasthenia gravis, and studying the cellular

effects of enhanced cholinergic stimulation.[1][2][6] Researchers should be aware that

prolonged exposure or high concentrations of neostigmine can induce cytotoxicity, manifesting

as changes in cell morphology, reduced protein synthesis, and ultimately apoptosis or necrosis.

[1][6] Therefore, determining the optimal, non-toxic concentration for the specific cell line and

experimental duration is a critical first step.[1]

Mechanism of Action

Neostigmine reversibly binds to and inhibits the acetylcholinesterase (AChE) enzyme.[2][4]

AChE is responsible for rapidly hydrolyzing acetylcholine into choline and acetate in the

synaptic cleft, which terminates the signal. By inhibiting AChE, neostigmine allows

acetylcholine to accumulate, leading to increased stimulation of its receptors on the
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postsynaptic membrane.[2][4][5] This enhanced cholinergic transmission is the basis for its

therapeutic effects and its utility in in vitro research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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